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Agonist For Researchers, Scientists, and Drug Development Professionals

Abstract
LEO 134310 is a non-steroidal, potent, and selective glucocorticoid receptor (GR) agonist

developed by LEO Pharma for the topical treatment of inflammatory skin diseases such as

psoriasis and atopic dermatitis.[1][2][3][4] A key innovation in its design is its "dual-soft" nature;

it is engineered for high local efficacy with rapid enzymatic deactivation in systemic circulation,

aiming to minimize the local and systemic side effects associated with traditional topical

corticosteroids, particularly skin atrophy.[1][2][5] Preclinical data demonstrates high GR binding

affinity and potent anti-inflammatory activity.[1][6][7] LEO 134310 has been evaluated in Phase

1 clinical trials.[3][8][9]

Discovery and Development Rationale
Topical glucocorticoids are a cornerstone in dermatology for their broad anti-inflammatory

effects.[1] However, their long-term use is limited by adverse effects such as skin atrophy,

which is one of the most frequent complications.[2][5][10] These effects are linked to the

activation of the glucocorticoid receptor (GR), a transcription factor that regulates a multitude of

genes.[1][5] The development of LEO 134310 was driven by the need for a safer alternative

that could separate the desired anti-inflammatory effects (transrepression) from the undesirable

atrophic effects (often linked to transactivation and mineralocorticoid receptor activation).[1][2]

LEO 134310 was designed as a Selective Glucocorticoid Receptor Agonist/Modulator

(SEGRAM) with two key features:
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High Selectivity: It shows high selectivity for the GR over other nuclear receptors, including

the mineralocorticoid receptor (MR), which has been associated with skin atrophy.[1][11]

"Dual-Soft" Drug Design: It is rapidly metabolized by enzymatic hydrolysis into a less active

form upon entering systemic circulation, thereby reducing the risk of systemic side effects

like hypothalamic-pituitary-adrenal (HPA) axis suppression.[1][2][5][11]

Mechanism of Action
Like other glucocorticoids, LEO 134310 exerts its effects by binding to the GR in the cytoplasm.

[5] Upon binding, the GR-ligand complex translocates to the nucleus to regulate gene

expression through two primary mechanisms:[1][5]

Transrepression: The GR monomer inhibits the activity of pro-inflammatory transcription

factors such as NF-κB and AP-1, downregulating the expression of inflammatory cytokines.

[5][11] This is considered the primary pathway for the anti-inflammatory effects of

glucocorticoids.

Transactivation: The GR homodimer binds to glucocorticoid response elements (GREs) on

DNA to activate the transcription of various genes, including anti-inflammatory genes like

FKBP5 and GILZ.[5][11] This pathway is also associated with many of the adverse effects.[2]

LEO 134310 is a full agonist that demonstrates efficacy in both transrepression and

transactivation pathways.[1] However, it requires a significantly higher concentration for

transactivation compared to transrepression, which may contribute to its improved safety

profile.[1]
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Caption: Simplified signaling pathway of LEO 134310.

Quantitative Preclinical Data
LEO 134310 has been characterized in a series of preclinical assays and compared to

established topical corticosteroids, betamethasone 17-valerate (BMV) and clobetasol 17-

propionate (CP).

Table 1: In Vitro Receptor Binding and Functional Activity
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Parameter LEO 134310 BMV CP

GR Binding Affinity

(EC₅₀)
14 nM - -

GR Transrepression

(EC₅₀)
1.2 nM 0.57 nM -

GR Transactivation

(EC₅₀)
410 nM - -

Transrepression

Efficacy (Eₘₐₓ)
100% - -

Transactivation

Efficacy (Eₘₐₓ)
95% - -

Data sourced from a 2022 Scientific Reports publication.[1]

Table 2: In Vivo Pharmacokinetics

Species Clearance Predicted Human Half-life

Rat 5-fold liver blood flow < 5 min

Dog 15-fold liver blood flow < 5 min

Human (predicted) >200 mL/min/kg -

Data sourced from a 2022 Scientific Reports publication and a conference abstract.[11][12]

Key Experimental Protocols
GR Binding and Functional Assays

GR Binding Assay: The binding affinity of LEO 134310 to the human GR was assessed

using a fluorescence polarization assay. The assay measures the competition between the

test compound and a fluorescently labeled GR ligand (Fluormone™ GS1) for binding to the

receptor.[11]
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Transactivation/Transrepression Assays: HeLa reporter cell lines were used. For

transactivation, cells express a GR-driven luciferase reporter. For transrepression, cells are

stimulated with TNFα to activate NF-κB, and the ability of the compound to repress NF-κB-

driven reporter gene expression is measured.[1]

Mineralocorticoid Receptor (MR) Agonist Assay: A proprietary luciferase reporter cell line

expressing the native MR receptor (Indigo Biosciences) was used. Luminescence was

quantified after 24 hours of incubation with the test compounds to assess off-target agonist

activity.[11]

In Vivo Models
TPA-Induced Skin Inflammation Mouse Model: 12-O-Tetradecanoylphorbol-13-acetate (TPA)

is applied to mouse ears to induce inflammation. The test compounds are then applied

topically, and the reduction in ear swelling and inflammatory markers is measured to

determine anti-inflammatory efficacy.[1]

Minipig Atrophy Study: Test compounds were applied daily to the skin of minipigs for a period

of three weeks. After the treatment period, skin biopsies were taken, and the epidermal

thickness was measured from hematoxylin and eosin (H&E) stained sections to assess the

atrophogenic potential.[1]

Human Skin Explant Model: Full-thickness human skin explants (NativeSkin®) were used.

Compounds were applied topically, and after 24 hours, quantitative real-time PCR was

performed to measure the expression of GR target genes, such as FKBP5 and GILZ

(TSC22D3), to confirm target engagement in human tissue.[11]

Development and Clinical Progression
The development of LEO 134310 followed a structured path from preclinical characterization to

clinical evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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